Cas no 27003-73-2 (Lariciresinol)

Lariciresinol structure

Product Name:Lariciresinol

CAS No:27003-73-2

MF:C₂₀H₂₄O₆

MW:360.400966644287

CID:266448

PubChem ID:329748296

Update Time:2025-04-19

Lariciresinol Chemical and Physical Properties

Names and Identifiers

- 3-Furanmethanol,tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-,(2S,3R,4R)-
- (+)-LARICIRESINOL
- 3-Furanmethanol,tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]...
- 4-[[(3R,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methyl]-2-methoxyphenol
- Lariciresinol
- Arbo 4
- (2S,3R,4R)-Tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-3-furanmethanol
- 4-[(2S,3R,4R)-4-[(4-Hydroxy-3-methoxyphenyl)methyl]-3-(hydroxymethyl)oxolan-2-yl]-2-methoxyphenol
- NSC 329247
- CHEBI:67246
- (2S,3R,4R)-Tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-3-furanmethanol; (+)-Lariciresinol
- NSC-329247
- UNII-73XCE5OZB0
- 3-Furanmethanol, tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-vanillyl-
- 4-[[(3R,4R,5S)-5-(4-hydroxy-3-methoxy-phenyl)-4-(hydroxymethyl)tetrahydrofuran-3-yl]methyl]-2-methoxy-phenol
- SCHEMBL121881
- Lariciresinol, (+)-
- MHXCIKYXNYCMHY-AUSJPIAWSA-N
- 4-[(2S,3R,4R)-4-(4-Hydroxy-3-methoxybenzyl)-3-(hydroxymethyl)tetrahydro-2-furanyl]-2-methoxyphenol
- CHEMBL518421
- 73XCE5OZB0
- 4-[[(3R,4R,5S)-4-(hydroxymethyl)-5-(3-methoxy-4-oxidanyl-phenyl)oxolan-3-yl]methyl]-2-methoxy-phenol
- 3-Furanmethanol, tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-((4-hydroxy-3-methoxyphenyl)methyl)-, (2R-(2alpha,3beta,4beta))-
- FS-9698
- 3-Furanmethanol, tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-((4-hydroxy-3-methoxyphenyl)methyl)-, (2S,3R,4R)-
- 4-((2S,3R,4R)-4-(4-hydroxy-3-methoxybenzyl)-3-(hydroxymethyl)tetrahydrofuran-2-yl)-2-methoxyphenol
- DTXCID70269485
- (+)-4-[[(3S,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methyl]-2-methoxyphenol
- AKOS032948405
- Q6489358
- DTXSID30318362
- NSC329247
- 4-[(2S,3R,4R)-4-(4-hydroxy-3-methoxybenzyl)-3-(hydroxymethyl)tetrahydrofuran-2-yl]-2-methoxyphenol
- 3-Furanmethanol,tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-, (2S,3R,4R)-
- (+)-Lariciresinol, >=95.0% (HPLC)
- 27003-73-2
- larici-resinol
- BDBM50335920
- E87137
- (+)-Lariciresinol; 3-Furanmethanol, tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-, (2S,3R,4R)-; 3-Furanmethanol, tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-, [2S-(2a,3ss,4ss)]-; 3-Furanmethanol, tetrahydro-
- DA-68976
- MDL： MFCD07784476
- Inchi： 1S/C20H24O6/c1-24-18-8-12(3-5-16(18)22)7-14-11-26-20(15(14)10-21)13-4-6-17(23)19(9-13)25-2/h3-6,8-9,14-15,20-23H,7,10-11H2,1-2H3/t14-,15-,20+/m0/s1
- InChI Key： MHXCIKYXNYCMHY-AUSJPIAWSA-N
- SMILES： O1C[C@H](CC2C=CC(=C(C=2)OC)O)[C@H](CO)[C@H]1C1C=CC(=C(C=1)OC)O

Computed Properties

Exact Mass: 360.15700
Monoisotopic Mass: 360.157
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 433
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88.4A^2
XLogP3: 2.4

Experimental Properties

Color/Form: Powder
Density: 1.261
Boiling Point: 568.4 °C at 760 mmHg
Flash Point: 297.6 °C
PSA: 88.38000
LogP: 2.65370
Vapor Pressure: 0.0±1.6 mmHg at 25°C

Lariciresinol Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H400
Warning Statement： P273
Hazardous Material transportation number：UN 3077 9 / PGIII
WGK Germany：3
Hazard Category Code： 50
Safety Instruction： 61
Hazardous Material Identification：
Storage Condition：Store at 4 ℃, better at -4 ℃

Lariciresinol Pricemore >>

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Chengdu Biopurify Phytochemicals Ltd	BP2235-10mg	(+)-Lariciresinol	27003-73-2	98%	10mg	$230	2023-09-19
TRC	L175925-1mg	(+)-Lariciresinol	27003-73-2		1mg	$167.00	2023-05-18

Lariciresinol Production Method

Production Method 1

458-35-5

27003-73-2

83327-19-9

29388-59-8

487-36-5

81446-29-9

Reaction Conditions

1.1 Reagents: NADPH , Hydrogen peroxide Solvents: Water ; 1 h, pH 7, 30 °C

Reference

Enantioselective lignan synthesis by cell-free extracts of Forsythia koreana

Umezawa, Toshiaki; et al, Bioscience, 1994, 58(2), 230-4

Lariciresinol Raw materials

Coniferyl alcohol

Lariciresinol Preparation Products

Lariciresinol Related Literature

1. 80. The constituents of natural phenolic resins. Part VIII. Lariciresinol, cubebin, and some stereochemical relationships

Robert D. Haworth,William Kelly J. Chem. Soc. 1937 384
2. Synthetic transformation of hydroxymatairesinol from Norway spruce (Picea abies) to 7-hydroxysecoisolariciresinol, (+)-lariciresinol and (+)-cyclolariciresinol

Patrik Eklund,Reijo Sillanp??,Rainer Sj?holm J. Chem. Soc. Perkin Trans. 1 2002 1906
3. 227. The constituents of natural phenolic resins. Part XV. The stereochemical relationship of lariciresinol and pinoresinol

Robert D. Haworth,David Woodcock J. Chem. Soc. 1939 1054
4. Radical cyclisation route to furanolignans: short and stereoselective synthesis of (±)-dihydrosesamin and (±)-lariciresinol

Gourhari Maiti,Sankar Adhikari,Subhas Chandra Roy J. Chem. Soc. Perkin Trans. 1 1995 927
5. Radical cyclisation route to furanolignans: short and stereoselective synthesis of (±)-dihydrosesamin and (±)-lariciresinol

Gourhari Maiti,Sankar Adhikari,Subhas Chandra Roy J. Chem. Soc. Perkin Trans. 1 1995 927